Cas no 887580-81-6 (Benzenamine,3-(2,3-difluorophenoxy)-)
887580-81-6 structure
Product Name:Benzenamine,3-(2,3-difluorophenoxy)-
CAS No:887580-81-6
MF:C12H9F2NO
MW:221.202769994736
CID:713279
Update Time:2026-04-29
Benzenamine,3-(2,3-difluorophenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine,3-(2,3-difluorophenoxy)-
- 3-(2,3-Difluorophenoxy)aniline
- 3-(2,3-difluoro-phenoxy)-phenylamine
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- Inchi: InChI=1S/C12H9F2NO/c13-10-5-2-6-11(12(10)14)16-9-4-1-3-8(15)7-9/h1-7H,15H2
- InChI Key: VODOLGNWDNGXDJ-UHFFFAOYSA-N
- SMILES: C1=CC(=CC(=C1)OC2=CC=CC(=C2F)F)N
Computed Properties
- Exact Mass: 221.065
- Monoisotopic Mass: 221.065
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3
Benzenamine,3-(2,3-difluorophenoxy)- Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
887580-81-6 (Benzenamine,3-(2,3-difluorophenoxy)-) Related Products
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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